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Abstract

Diethylene glycol monovinyl ether (DEGMVE), a versatile monomer and chemical
intermediate, exhibits broad solvency in a range of organic liquids. This technical guide
provides a comprehensive overview of the solubility characteristics of DEGMVE in organic
solvents. While specific quantitative solubility data is limited in publicly available literature, this
document synthesizes qualitative information from various sources, discusses the structural
basis for its solubility, and presents generalized experimental protocols for its determination.
This guide is intended to assist researchers, scientists, and drug development professionals in
the effective selection of solvents and the design of experimental procedures involving
diethylene glycol monovinyl ether.

Introduction

Diethylene glycol monovinyl ether (CAS No. 929-37-3) is an organic compound featuring
both a vinyl ether and a primary alcohol functional group. This unique bifunctionality makes it a
valuable building block in polymer synthesis and various chemical modifications.
Understanding its solubility in different organic solvents is critical for its application in reaction
chemistry, purification processes, and formulation development.

Physicochemical Properties
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A summary of the key physicochemical properties of diethylene glycol monovinyl ether is
presented in Table 1.

Property Value Reference
Molecular Formula CeH1203 [1]
Molecular Weight 132.16 g/mol [1]
Appearance Colorless liquid [11[2]
Boiling Point 196 °C [3]

Density 0.968 g/mL at 25 °C [3]

Flash Point 82 °C (180 °F)

Water Solubility Soluble [4]

Solubility in Organic Solvents
Qualitative Solubility Summary

Diethylene glycol monovinyl ether is widely reported to be miscible with a variety of organic
solvents.[1][2] Its molecular structure, containing a polar hydroxyl group, ether linkages, and a
less polar vinyl group, allows for favorable interactions with a broad spectrum of solvents.

Based on available information and the properties of structurally similar compounds like
diethylene glycol monoethyl ether, DEGMVE is expected to be fully miscible with or highly
soluble in the following classes of organic solvents:

¢ Alcohols: (e.g., methanol, ethanol, isopropanol) due to hydrogen bonding interactions with
the hydroxyl group.

o Ketones: (e.g., acetone, methyl ethyl ketone) due to dipole-dipole interactions.

o Ethers: (e.g., diethyl ether, tetrahydrofuran) due to the "like dissolves like" principle with its
own ether linkages.
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e Aromatic Hydrocarbons: (e.g., toluene, benzene) based on the solubility of similar glycol

ethers.

e Chlorinated Solvents: (e.g., dichloromethane, chloroform).

It is anticipated to have lower solubility in:

 Aliphatic Hydrocarbons: (e.g., hexane, heptane) due to the significant difference in polarity.

A summary of the expected qualitative solubility is presented in Table 2.

Solvent Class

Representative Solvents

Expected Solubility

Alcohols Methanol, Ethanol Miscible

Ketones Acetone, Methyl Ethyl Ketone Miscible

Ethers Diethyl Ether, Tetrahydrofuran Miscible/Very Soluble
Aromatic Hydrocarbons Toluene, Benzene Soluble

Aliphatic Hydrocarbons Hexane, Heptane Sparingly Soluble/Insoluble

Structural Basis for Solubility

The solubility characteristics of diethylene glycol monovinyl ether can be attributed to its

molecular structure, as depicted in the diagram below.
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Factors Influencing the Solubility of Diethylene Glycol Monovinyl Ether
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Solubility Influences of DEGMVE.

The presence of the terminal hydroxyl group allows for strong hydrogen bonding with protic
solvents like alcohols and water. The ether linkages contribute to its polarity, enabling dipole-
dipole interactions with aprotic polar solvents such as ketones. The vinyl group and the
ethylene backbone provide some non-polar character, allowing for weaker van der Waals
interactions with less polar solvents.

Experimental Protocols for Solubility Determination

While specific experimental data for the solubility of diethylene glycol monovinyl ether is not
readily available, the following general protocols can be employed to determine its solubility in
a given organic solvent.

General Experimental Workflow

The general workflow for determining the solubility of a liquid like diethylene glycol
monovinyl ether is depicted below.
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General Workflow for Experimental Solubility Determination

Preparation of Saturated Solution

Equilibration
(Stirring at Constant Temperature)

'

Phase Separation
(Centrifugation or Settling)

Quantification of Solute in Supernatant

Data Analysis and Solubility Calculation
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Solubility Determination Workflow.

Method 1: Gravimetric Determination

This method is suitable for determining the concentration of a saturated solution.
Materials:
+ Diethylene glycol monovinyl ether

o Selected organic solvent
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e Analytical balance

o Thermostatically controlled shaker or magnetic stirrer
» Centrifuge (optional)

o Glass vials with screw caps

o Pipettes

e Evaporating dish

Procedure:

e Add an excess amount of diethylene glycol monovinyl ether to a known volume or mass
of the organic solvent in a sealed vial.

o Place the vial in a thermostatically controlled shaker or on a magnetic stirrer at a constant
temperature.

» Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation.
o Separate the undissolved phase by allowing the mixture to stand or by centrifugation.

o Carefully transfer a known volume or mass of the clear supernatant to a pre-weighed
evaporating dish.

o Evaporate the solvent under controlled conditions (e.g., in a fume hood or under reduced
pressure).

e Once the solvent is fully evaporated, weigh the evaporating dish containing the dissolved
diethylene glycol monovinyl ether.

o Calculate the solubility based on the mass of the solute in the known volume or mass of the
solvent.

Method 2: Visual Miscibility Titration

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1213670?utm_src=pdf-body
https://www.benchchem.com/product/b1213670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This method is useful for determining miscibility or the point of saturation for partially miscible
systems.

Materials:

Diethylene glycol monovinyl ether

Selected organic solvent

Burette

Graduated cylinder or volumetric flask

Stirred vessel

Procedure:

e Place a known volume of the organic solvent into the stirred vessel.

e Slowly add diethylene glycol monovinyl ether from a burette while continuously stirring.
o Observe the solution for any signs of turbidity or phase separation.

e The volume of diethylene glycol monovinyl ether added just before the solution becomes
cloudy or separates into two phases is recorded.

e The solubility can be expressed as the volume of solute per volume of solvent. For complete
miscibility, no phase separation will be observed.

Conclusion

Diethylene glycol monovinyl ether is a highly versatile solvent and chemical intermediate
with broad solubility in many common organic solvents. This is attributed to its bifunctional
nature, possessing both polar (hydroxyl and ether) and non-polar (vinyl and alkyl) moieties.
While quantitative solubility data is scarce, the qualitative information and the provided
experimental protocols offer a solid foundation for its use in research and development. For
critical applications, it is recommended that researchers experimentally determine the solubility
in their specific solvent systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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